Cas no 79663-69-7 (5-Undecanone, 6,7-dimethyl-)

• Product name: 5-Undecanone, 6,7-dimethyl-
• CAS No: 79663-69-7
• MF: C₁₃H₂₆O
• MW: 198.34494
• CID: 1800864
• PubChem ID: 12933612

5-Undecanone, 6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Undecanone, 6,7-dimethyl-
• 6,7-dimethylundecan-5-one
• MFFRSAXHWMXRIB-UHFFFAOYSA-N
• 79663-69-7
• DTXSID10513338

• Inchi： InChI=1S/C13H26O/c1-5-7-9-11(3)12(4)13(14)10-8-6-2/h11-12H,5-10H2,1-4H3
• InChI Key： MFFRSAXHWMXRIB-UHFFFAOYSA-N
• SMILES： CCCCC(C)C(C)C(=O)CCCC

Computed Properties

• Exact Mass: 198.198365449g/mol
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų